Cas no 2649080-31-7 (2-bromo-1-chloro-4-(1-isocyanatocyclopropyl)benzene)

• Product Name: 2-bromo-1-chloro-4-(1-isocyanatocyclopropyl)benzene
• CAS No: 2649080-31-7
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• CID: 6304625
• PubChem ID: 105519387
• Update Time: 2025-05-23

2-bromo-1-chloro-4-(1-isocyanatocyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-chloro-4-(1-isocyanatocyclopropyl)benzene
• EN300-1897869
• 2649080-31-7

• Inchi： 1S/C10H7BrClNO/c11-8-5-7(1-2-9(8)12)10(3-4-10)13-6-14/h1-2,5H,3-4H2
• InChI Key： DXHRAROAUHJFRS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(CC1)N=C=O)Cl

Computed Properties

• Exact Mass: 270.93995g/mol
• Monoisotopic Mass: 270.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-bromo-1-chloro-4-(1-isocyanatocyclopropyl)benzene

2-Bromo-1-Chloro-4-(1-Isocyanatocyclopropyl)Benzene: A Comprehensive Overview

The compound 2-bromo-1-chloro-4-(1-isocyanatocyclopropyl)benzene (CAS No. 2649080-31-7) is a highly specialized aromatic compound with a unique structure that combines bromine, chlorine, and an isocyanato group attached to a cyclopropane ring. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its versatile reactivity and potential applications. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements related to this compound.

Structural Analysis and Key Features

The molecular structure of 2-bromo-1-chloro-4-(1-isocyanatocyclopropyl)benzene is characterized by a benzene ring with three substituents: a bromine atom at position 2, a chlorine atom at position 1, and an isocyanato-substituted cyclopropane ring at position 4. The presence of these substituents introduces significant electronic and steric effects, making this compound highly reactive in various chemical transformations. The cyclopropane ring, in particular, is known for its unique strain energy and reactivity, which can be exploited in synthetic chemistry to generate novel compounds with tailored properties.

Recent studies have highlighted the importance of understanding the electronic distribution in such compounds. Advanced computational methods, such as density functional theory (DFT), have been employed to analyze the molecular orbitals and reactivity patterns of 2-bromo-1-chloro-4-(1-isocyanatocyclopropyl)benzene. These studies have provided valuable insights into the compound's potential as a precursor for synthesizing advanced materials and pharmaceutical agents.

Synthesis Methods and Optimization

The synthesis of 2-bromo-1-chloro-4-(1-isocyanatocyclopropyl)benzene involves a multi-step process that typically begins with the preparation of the isocyano-substituted cyclopropane intermediate. Recent advancements in catalytic chemistry have enabled more efficient and selective pathways for constructing this intermediate. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

One notable development in this area is the application of microwave-assisted synthesis techniques. These methods have been shown to accelerate reaction rates while minimizing side reactions, making them ideal for the large-scale production of 2-bromo-1-chloro-4-(1-isocyanatocyclopropyl)benzene. Additionally, researchers have explored green chemistry approaches to reduce waste and improve sustainability in the synthesis process.

Applications in Materials Science and Pharmaceuticals

The unique combination of substituents in 2-bromo-1-chloro-4-(1-isocyanatocyclopropyl)benzene makes it an attractive candidate for various applications. In materials science, this compound has been used as a building block for synthesizing advanced polymers with tailored mechanical and thermal properties. For example, its reactivity with diols and diamines has enabled the creation of high-performance polyurethanes that exhibit exceptional durability under extreme conditions.

In the pharmaceutical industry, 2-bromo-1-chloro-4-(1-isocyanatocyclopropyl)benzene has been investigated as a potential lead compound for drug development. Its ability to undergo nucleophilic aromatic substitution reactions has made it a valuable intermediate in the synthesis of bioactive molecules targeting various disease states. Recent studies have focused on optimizing its pharmacokinetic properties to enhance its efficacy as a therapeutic agent.

Toxicological and Environmental Considerations

As with any chemical compound, understanding the toxicological profile of 2-bromo-1-chloro-4-(1-isocyanatocyclopropyl)benzene is crucial for ensuring safe handling and use. Recent toxicological studies have evaluated its acute and chronic toxicity profiles in various model systems. These studies have demonstrated that while the compound exhibits moderate toxicity at high doses, its risk profile can be managed through proper safety protocols.

From an environmental perspective, researchers have explored methods to minimize the ecological impact of this compound during its production and application. Biodegradation studies have shown that under specific conditions, 2-bromo-1-chloro-4-(1-isocyanatocyclopropyl)benzene can be effectively degraded by microbial communities, reducing its persistence in natural ecosystems.

Future Directions and Research Opportunities

The continued exploration of 2-bromo-1-chloro-4-(1-isocyanatocyclopropyl)benzene's properties presents numerous opportunities for innovation across multiple disciplines. Future research could focus on optimizing its use as a precursor for advanced materials with unprecedented functionality or developing novel therapeutic agents based on its unique reactivity.

In conclusion, 2-bromo-1-chloro-4-(1-isocyanatocyclopropyl)benzene (CAS No. 2649080-31